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Compound Name: Dimethylphosphinothioic chloride

CAS No.: 993-12-4

Cat. No.: B1345187 Get Quote

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of dimethylphosphinothioic
chloride in organic solvents. As a reactive organophosphorus compound, understanding its

solubility characteristics is paramount for its safe and effective use in research and

development, particularly in the synthesis of pesticides and other biologically active molecules.

This document, authored from the perspective of a Senior Application Scientist, delves into the

theoretical underpinnings of its solubility, practical considerations regarding its reactivity, and

detailed protocols for its handling and solubility determination.

Executive Summary
Dimethylphosphinothioic chloride is a versatile reagent characterized by its phosphorus-

centered reactivity. While it exhibits good solubility in a range of common organic solvents, its

utility is intrinsically linked to its reactivity, particularly with protic solvents. This guide

emphasizes a qualitative understanding of its solubility, underscored by the compound's

propensity to react with solvents containing acidic protons. Due to the scarcity of publicly

available quantitative solubility data, this guide provides robust experimental protocols for

researchers to determine these parameters in their own laboratory settings.
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Physicochemical Properties and Molecular
Structure
Dimethylphosphinothioic chloride ((CH₃)₂P(S)Cl) is a colorless to light amber liquid with a

pungent odor.[1] Its key physicochemical properties are summarized in the table below.

Property Value Source

Molecular Formula C₂H₆ClPS

Molar Mass 128.56 g/mol

Boiling Point 69-70 °C (at 11 mmHg)

Density 1.23 g/mL

Flash Point 105 °C

The molecule's structure, featuring a tetrahedral phosphorus atom double-bonded to a sulfur

atom and single-bonded to two methyl groups and a chlorine atom, dictates its solubility and

reactivity. The polar P-Cl and P=S bonds contribute to its solubility in polar aprotic solvents,

while the methyl groups provide some nonpolar character, allowing for solubility in less polar

environments.

Figure 1: 2D structure of Dimethylphosphinothioic chloride.

Qualitative Solubility Profile
Dimethylphosphinothioic chloride is insoluble in water.[1] It is, however, soluble in a variety

of organic solvents. The following table summarizes its qualitative solubility.
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Solvent Class
Representative
Solvents

Solubility Reference

Protic Solvents Ethanol Soluble (reactive) [1]

Aprotic Polar Solvents
Chloroform, Ethyl

Acetate
Soluble [1]

Aprotic Nonpolar

Solvents

Benzene, Carbon

Tetrachloride
Soluble [1]

Hexane Slightly Soluble [1]

Note: While soluble in protic solvents like ethanol, a chemical reaction occurs. This is a critical

consideration for any application involving these solvent types.

Reactivity in Organic Solvents: A Critical
Consideration
The phosphorus-chlorine bond in dimethylphosphinothioic chloride is susceptible to

nucleophilic attack. This reactivity is particularly pronounced with protic solvents, such as

alcohols, which can act as nucleophiles.

Reaction with Protic Solvents (e.g., Alcohols)
In the presence of an alcohol (ROH), dimethylphosphinothioic chloride will undergo a

substitution reaction, leading to the formation of an O-alkyl dimethylphosphinothioate and

hydrochloric acid.

(CH₃)₂P(S)Cl + ROH → (CH₃)₂P(S)OR + HCl

This reaction proceeds via a nucleophilic substitution mechanism at the phosphorus center.

The lone pair of electrons on the alcohol's oxygen atom attacks the electrophilic phosphorus

atom, leading to the displacement of the chloride ion.
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Nucleophilic Attack Transition State Products

 (CH₃)₂P(S)Cl + R-O-H [Intermediate Complex] (CH₃)₂P(S)OR + HCl 

Click to download full resolution via product page

Figure 2: Generalized reaction pathway with protic solvents.

Due to this reactivity, using protic solvents as dissolution media for non-reactive applications is

not recommended. If a reaction with the alcohol is desired, the solvent choice is, of course,

intentional.

Stability in Aprotic Solvents
In contrast, dimethylphosphinothioic chloride is generally stable in aprotic solvents (both

polar and nonpolar) under anhydrous conditions. These solvents, lacking acidic protons, do not

readily react with the P-Cl bond. Therefore, for applications requiring the compound to remain

intact in solution, the use of dry aprotic solvents is essential.

Experimental Protocol for Solubility Determination
Given the absence of comprehensive quantitative solubility data in the public domain,

researchers will need to determine these values experimentally. The following protocol outlines

a general procedure, which must be adapted based on the available analytical instrumentation.

Crucially, due to the reactivity of dimethylphosphinothioic chloride, all glassware must be

scrupulously dried, and anhydrous solvents should be used.

Materials and Equipment
Dimethylphosphinothioic chloride

Anhydrous organic solvents of interest

Small, sealable glass vials
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Magnetic stirrer and stir bars

Analytical balance

Gas-tight syringes

Filtration apparatus (e.g., syringe filters with appropriate chemical resistance)

Analytical instrumentation (e.g., HPLC, GC, or NMR)

Procedure: The Shake-Flask Method
The shake-flask method is a reliable technique for determining equilibrium solubility.

Preparation: Add an excess amount of dimethylphosphinothioic chloride to a pre-weighed

vial. The presence of undissolved solid is necessary to ensure saturation.

Solvent Addition: Add a known volume or mass of the desired anhydrous solvent to the vial.

Equilibration: Seal the vial and place it on a magnetic stirrer in a temperature-controlled

environment. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to

ensure saturation is reached.

Phase Separation: After equilibration, cease stirring and allow the solid to settle.

Sampling: Carefully withdraw a known volume of the supernatant using a gas-tight syringe.

To remove any suspended solids, pass the solution through a syringe filter.

Quantification: Analyze the concentration of dimethylphosphinothioic chloride in the

filtered solution using a pre-calibrated analytical method (e.g., HPLC, GC, or NMR).

Calculation: Calculate the solubility in the desired units (e.g., g/100 mL or mol/L).

Add excess solute
and known volume
of solvent to vial

Seal and equilibrate
with stirring at

constant temperature
Allow solid to settle Withdraw and filter

supernatant
Analyze concentration

of solute Calculate solubility
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Figure 3: Workflow for the shake-flask solubility determination method.

Safety and Handling
Dimethylphosphinothioic chloride is a hazardous substance and must be handled with

appropriate safety precautions.

Corrosive: It can cause severe skin burns and eye damage.

Toxicity: It is harmful if swallowed, in contact with skin, or if inhaled.

Reactivity: It reacts with water and protic solvents, releasing toxic and corrosive fumes.

Always handle this compound in a well-ventilated fume hood while wearing appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat.

Conclusion
The solubility of dimethylphosphinothioic chloride is a critical parameter for its effective use.

While qualitatively soluble in a broad range of organic solvents, its high reactivity with protic

solvents necessitates careful solvent selection. For applications where the compound's integrity

is crucial, anhydrous aprotic solvents are the preferred choice. The lack of quantitative solubility

data in the literature underscores the importance of experimental determination, for which a

detailed protocol has been provided. By understanding the interplay between solubility and

reactivity, researchers can safely and effectively utilize this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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